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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectroscopic

properties of Diethylhexyl Butamido Triazone (DBT), an organic ultraviolet (UV) filter widely

utilized in sunscreen formulations. This document details its UV absorption characteristics,

photostability, and the methodologies for its spectroscopic analysis, offering valuable insights

for researchers, scientists, and professionals involved in drug development and cosmetic

science.

Introduction to Diethylhexyl Butamido Triazone
(Iscotrizinol)
Diethylhexyl Butamido Triazone, also known under the INCI name Iscotrizinol, is a highly

effective and photostable UVB and UVA II filter. Its chemical structure, belonging to the triazine

class, is responsible for its strong absorption of UV radiation, making it a key ingredient in

broad-spectrum sunscreens. Marketed under trade names such as Uvasorb HEB, it is valued

for its ability to achieve high Sun Protection Factor (SPF) values at relatively low

concentrations.[1][2]

Spectroscopic Properties
The primary function of Diethylhexyl Butamido Triazone as a UV filter is defined by its

absorption of ultraviolet radiation. Its spectroscopic properties are crucial for understanding its
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efficacy and performance in sunscreen formulations.

UV Absorption Spectrum
Diethylhexyl Butamido Triazone primarily absorbs radiation in the UVB and UVA II regions of

the electromagnetic spectrum.[2][3] The key characteristics of its UV absorption are

summarized in the table below.

Spectroscopic Parameter Value Reference

Absorption Range 280 - 320 nm [2][4][5]

Peak Absorption (λmax) 310 nm [1][2][3][6]

Specific Extinction (E 1% 1cm) ≥ 1470 at 311 nm in Ethanol [7][8][9]

Note: The specific extinction coefficient (E 1% 1cm) is a measure of the absorbance of a 1%

solution in a 1 cm cuvette. A higher value indicates a stronger absorption of light at that specific

wavelength.

Photostability
A critical attribute of any UV filter is its photostability, which is its ability to retain its molecular

integrity and UV-absorbing capacity upon exposure to light. Diethylhexyl Butamido Triazone is

recognized for its exceptional photostability.[10] Studies have shown that it loses only 10% of

its SPF protection ability after 25 hours of sun exposure, a significant improvement over many

other chemical UV filters.[1][2] This high degree of photostability ensures prolonged and

reliable protection against UV radiation.

Mechanism of UV Absorption
The UV-absorbing properties of Diethylhexyl Butamido Triazone are inherent to its molecular

structure, which is rich in conjugated double bonds. This system of alternating single and

double bonds allows the molecule to absorb high-energy UV photons. Upon absorption, the

molecule is promoted to an excited state. It then rapidly and harmlessly dissipates this energy,

primarily as heat, and returns to its ground state, ready to absorb another photon. This efficient

mechanism of energy conversion prevents the UV radiation from reaching and damaging the

skin.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.atamanchemicals.com/diethylhexyl-butamido-triazone_u35521/
https://us.typology.com/library/what-is-diethylhexyl-butamido-triazone-and-what-is-its-purpose
https://www.atamanchemicals.com/diethylhexyl-butamido-triazone_u35521/
https://www.ulprospector.com/en/eu/PersonalCare/Detail/136372/10491655/Diethylhexyl-Butamido-Triazone?surl=aHR0cHM6Ly93d3cudWxwcm9zcGVjdG9yLmNvbS9lbi9ldS9QZXJzb25hbENhcmUvU3VwcGxpZXJzLzIwMDEyLzEzNjM3Mi9Qcm9kdWN0
https://www.ulprospector.com/en/eu/PersonalCare/Detail/117396/7875348/Diethylhexyl-Butamido-Triazone
https://incidecoder.com/ingredients/diethylhexyl-butamido-triazone
https://www.atamanchemicals.com/diethylhexyl-butamido-triazone_u35521/
https://us.typology.com/library/what-is-diethylhexyl-butamido-triazone-and-what-is-its-purpose
https://en.wikipedia.org/wiki/Iscotrizinol
https://www.china-sinoway.com/diethylhexyl-butamido-triazone-dhbt-iscotrizinol-154702-15-5_p286.html
https://unisunchem.com/diethylhexyl-butamido-triazone-heb-cas-154702-15-5/
https://www.uvabsorber.com/products/uv-filter-tinsorb-dhbt-iscotrizinol-cas-154702-15-5-diethylhexyl-butamido-triazone.html
https://www.nbinno.com/article/sun-care/science-photostable-sunscreens-diethylhexyl-butamido-triazone-yn
https://incidecoder.com/ingredients/diethylhexyl-butamido-triazone
https://www.atamanchemicals.com/diethylhexyl-butamido-triazone_u35521/
https://us.typology.com/library/what-is-diethylhexyl-butamido-triazone-and-what-is-its-purpose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DBT Molecule (Ground State)

Energy Transition

DBT

DBT* (Excited State)

UV Photon (hν)

Absorption

Relaxation

Heat (Thermal Energy)
Energy Dissipation

Click to download full resolution via product page

Figure 1: Conceptual diagram of the UV absorption and energy dissipation mechanism of

Diethylhexyl Butamido Triazone.

Experimental Protocols for Spectroscopic Analysis
The following section outlines a generalized experimental protocol for determining the UV-Vis

spectroscopic properties of Diethylhexyl Butamido Triazone. This protocol is based on standard

analytical chemistry techniques for sunscreen analysis.

Objective
To determine the wavelength of maximum absorbance (λmax) and the specific extinction

coefficient (E 1% 1cm) of Diethylhexyl Butamido Triazone using UV-Vis spectrophotometry.

Materials and Instrumentation
Diethylhexyl Butamido Triazone: Analytical standard

Solvent: Ethanol (spectroscopic grade) or other suitable organic solvent in which DBT is

soluble.
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Instrumentation: Double-beam UV-Vis spectrophotometer

Volumetric flasks and pipettes: Class A

Quartz cuvettes: 1 cm path length

Experimental Workflow
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Figure 2: Experimental workflow for the UV-Vis spectroscopic analysis of Diethylhexyl

Butamido Triazone.

Detailed Procedure
Preparation of Stock Solution: Accurately weigh a precise amount of Diethylhexyl Butamido

Triazone and dissolve it in a known volume of spectroscopic grade ethanol to prepare a

stock solution of a specific concentration (e.g., 1 mg/mL).

Preparation of Working Standards: Perform serial dilutions of the stock solution with ethanol

to prepare a series of working standards with concentrations in the range expected to give

absorbances between 0.1 and 1.0.

Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up.

Set the wavelength range for scanning (e.g., 250 nm to 400 nm).

Blank Measurement: Fill a quartz cuvette with the solvent (ethanol) and place it in the

reference beam of the spectrophotometer. Use the same cuvette to measure the blank in the

sample beam and zero the instrument.

Spectral Scan: Rinse the sample cuvette with one of the working standard solutions and then

fill it. Place the cuvette in the sample holder and record the UV absorption spectrum. Identify

the wavelength of maximum absorbance (λmax).

Absorbance Measurements: Set the spectrophotometer to the determined λmax. Measure

and record the absorbance of each of the prepared working standard solutions, starting from

the least concentrated.

Data Analysis:

Plot a calibration curve of absorbance versus concentration for the working standards.

Perform a linear regression analysis on the data to obtain the equation of the line and the

correlation coefficient (R²). The R² value should be close to 1 for a linear relationship.

Calculate the specific extinction coefficient (E 1% 1cm) using the Beer-Lambert law and

the slope of the calibration curve.
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Conclusion
Diethylhexyl Butamido Triazone exhibits excellent spectroscopic properties for a UVB and UVA

II filter, characterized by a strong peak absorption at 310 nm and exceptional photostability. The

methodologies for its spectroscopic analysis are well-established and rely on standard UV-Vis

spectrophotometry. This technical guide provides a foundational understanding of the

spectroscopic characteristics of Diethylhexyl Butamido Triazone, which is essential for its

effective utilization in the development of advanced and reliable sun care products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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